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Compound of Interest

Compound Name: 4-Iodophenylacetonitrile

Cat. No.: B1295457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-
iodophenylacetonitrile, a key intermediate in pharmaceutical and chemical synthesis.

Adherence to these guidelines is crucial to ensure the safety of laboratory personnel and the

integrity of research.

Chemical and Physical Properties
4-Iodophenylacetonitrile, also known as 4-iodobenzyl cyanide, is a white to light yellow

crystalline solid.[1] A summary of its key physical and chemical properties is provided in Table

1.
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Property Value Reference

CAS Number 51628-12-7 [1][2][3]

Molecular Formula C₈H₆IN [2]

Molecular Weight 243.04 g/mol [3]

Appearance
White to light yellow

powder/crystal
[1]

Melting Point 52.0 to 56.0 °C [1]

Purity >95.0% (GC) [1]

Synonyms

4-Iodobenzyl Cyanide, p-

Iodobenzyl Cyanide, 2-(4-

iodophenyl)acetonitrile

[1][4]

Hazard Identification and GHS Classification
4-Iodophenylacetonitrile is classified as a hazardous substance. It is crucial to understand its

potential health effects to ensure safe handling.

GHS Pictogram:

GHS07: Exclamation Mark

Signal Word:Danger[1]

Hazard Statements:

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[1][5]

H302: Harmful if swallowed.[2]

H317: May cause an allergic skin reaction.[2]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in Table 2.
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Category
Precautionary
Statement Code

Description Reference

Prevention P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[1]

P264
Wash skin thoroughly

after handling.
[1]

P270

Do not eat, drink or

smoke when using

this product.

[1]

P271

Use only outdoors or

in a well-ventilated

area.

[1]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[1]

Response P301 + P310 + P330

IF SWALLOWED:

Immediately call a

POISON

CENTER/doctor.

Rinse mouth.

[1]

P302 + P352 + P312

IF ON SKIN: Wash

with plenty of water.

Call a POISON

CENTER/doctor if you

feel unwell.

[1]

P304 + P340 + P311 IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing. Call a

[1]
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POISON

CENTER/doctor.

P361 + P364

Take off immediately

all contaminated

clothing and wash it

before reuse.

[1]

Storage P403 + P233

Store in a well-

ventilated place. Keep

container tightly

closed.

[1]

Disposal P501

Dispose of

contents/container to

an approved waste

disposal plant.

Toxicological Information
While specific LD50 and LC50 values for 4-iodophenylacetonitrile are not readily available in

the searched literature, the GHS classification indicates significant toxicity. The primary routes

of exposure are inhalation, skin contact, and ingestion.

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure risks.

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid generation of dust.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

a lab coat, and safety goggles.[3] An N95 dust mask is also recommended.[3]

Wash hands thoroughly after handling.
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Do not eat, drink, or smoke in the work area.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents.

First-Aid Measures
In case of exposure, immediate medical attention is necessary.

If Swallowed: Immediately call a poison center or doctor.[1] Rinse mouth.[1]

If on Skin: Take off immediately all contaminated clothing.[1] Wash with plenty of water.[1]

Call a poison center or doctor if you feel unwell.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[1] Call a poison

center or doctor.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate the area. Avoid breathing dust. Wear appropriate personal

protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Carefully sweep up the spilled solid and place it in a suitable

container for disposal. Avoid creating dust.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides, nitrogen

oxides, and hydrogen iodide.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Experimental Protocols
While a specific, detailed synthesis protocol for 4-iodophenylacetonitrile was not found in the

immediate search results, a general method involves the reaction of a corresponding benzyl

halide with a cyanide salt. The following is a generalized workflow for such a reaction.

Starting Materials:
- 4-Iodobenzyl halide

- Cyanide salt (e.g., NaCN, KCN)
- Solvent (e.g., DMSO, Ethanol)

Reaction Setup:
- Combine reagents in a reaction vessel

- Stir at a specific temperature
- Monitor reaction progress (e.g., by TLC, GC)

1. Mixing
Work-up:

- Quench the reaction
- Extract the product with an organic solvent

- Wash the organic layer

2. Extraction
Purification:

- Dry the organic layer
- Remove the solvent under reduced pressure

- Purify the crude product (e.g., by recrystallization, chromatography)

3. Isolation Final Product:
4-Iodophenylacetonitrile

4. Analysis

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 4-Iodophenylacetonitrile.

Logical Relationships in Safety Handling
The following diagram illustrates the logical flow of safety precautions when working with 4-
iodophenylacetonitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1295457?utm_src=pdf-body
https://www.benchchem.com/product/b1295457?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295457?utm_src=pdf-body
https://www.benchchem.com/product/b1295457?utm_src=pdf-body
https://www.benchchem.com/product/b1295457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Working with
4-Iodophenylacetonitrile

Wear Appropriate PPE:
- Gloves

- Lab coat
- Goggles

- N95 mask

Proper Handling:
- Use in fume hood

- Avoid dust generation
- No eating/drinking/smoking

Correct Storage:
- Tightly closed container

- Cool, dry, well-ventilated area
Potential Exposure?

Continue work safely

No

Administer First Aid
(See Section 5)

Yes

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Logical decision-making process for safe handling of 4-Iodophenylacetonitrile.

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for 4-iodophenylacetonitrile. It is imperative that all users of this chemical consult
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the most up-to-date Safety Data Sheet (SDS) provided by the supplier and adhere to all

institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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